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Compound of Interest

Compound Name: 1-(4-Piperidyl)ethanol

Cat. No.: B049510 Get Quote

An In-depth Technical Guide to 1-(4-
Piperidyl)ethanol
For Researchers, Scientists, and Drug Development Professionals

Abstract
1-(4-Piperidyl)ethanol, a heterocyclic amine, is a valuable building block in the synthesis of

pharmacologically active compounds. This technical guide provides a comprehensive overview

of its chemical properties, synthesis, and known applications in drug discovery, with a focus on

its role as a key intermediate. Detailed experimental protocols and structured data are

presented to facilitate its use in research and development.

Chemical and Physical Properties
1-(4-Piperidyl)ethanol, also known as α-methyl-4-piperidinemethanol, is a solid at room

temperature with a melting point between 64 and 68°C.[1] Its chemical formula is C₇H₁₅NO,

and it has a molecular weight of 129.20 g/mol .[2][3]
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Property Value Reference

Molecular Formula C₇H₁₅NO [2][3]

Molecular Weight 129.20 g/mol [2]

CAS Number 6457-48-3 [2][3]

Appearance Solid [1]

Melting Point 64-68 °C [1]

Boiling Point 121-122 °C [1]

SMILES CC(O)C1CCNCC1 [2]

Synthesis of 1-(4-Piperidyl)ethanol
The synthesis of 1-(4-Piperidyl)ethanol can be achieved through various routes. A common

and effective method is the Grignard reaction, which involves the reaction of 4-

piperidinecarboxaldehyde with a methylmagnesium halide.

Experimental Protocol: Grignard Reaction
This protocol describes the synthesis of 1-(4-Piperidyl)ethanol from N-Boc-4-

piperidinecarboxaldehyde, followed by deprotection.

Materials:

N-Boc-4-piperidinecarboxaldehyde

Methylmagnesium bromide (CH₃MgBr) solution in THF

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Magnesium sulfate (MgSO₄)
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Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

Grignard Reaction:

A solution of N-Boc-4-piperidinecarboxaldehyde in anhydrous THF is cooled to 0 °C in an

ice bath.

Methylmagnesium bromide solution (1.2 equivalents) is added dropwise to the stirred

solution.

The reaction mixture is allowed to warm to room temperature and stirred for an additional

2 hours.

The reaction is quenched by the slow addition of saturated aqueous NH₄Cl solution.

The aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous MgSO₄,

filtered, and concentrated under reduced pressure to yield N-Boc-1-(4-piperidyl)ethanol.

Boc Deprotection:

The crude N-Boc-1-(4-piperidyl)ethanol is dissolved in dichloromethane.

Trifluoroacetic acid (2 equivalents) is added, and the mixture is stirred at room

temperature for 1 hour.

The solvent is removed under reduced pressure.

The residue is redissolved in dichloromethane and washed with saturated aqueous

NaHCO₃ solution.
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The organic layer is dried over anhydrous MgSO₄, filtered, and concentrated to give 1-(4-
Piperidyl)ethanol.

The product can be further purified by column chromatography or recrystallization.

Synthesis Workflow of 1-(4-Piperidyl)ethanol

N-Boc-4-piperidinecarboxaldehyde

Grignard Reaction
(Anhydrous THF, 0°C to RT)

Methylmagnesium Bromide

N-Boc-1-(4-piperidyl)ethanol

Boc Deprotection
(TFA, DCM)

1-(4-Piperidyl)ethanol

Click to download full resolution via product page

A flowchart illustrating the synthesis of 1-(4-Piperidyl)ethanol.

Applications in Drug Development
1-(4-Piperidyl)ethanol serves as a crucial building block in the synthesis of more complex

molecules with therapeutic potential. Its piperidine ring and hydroxyl group provide versatile

points for chemical modification.

Intermediate in the Synthesis of EGFR Inhibitors
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A notable application of 1-(4-Piperidyl)ethanol is in the synthesis of epidermal growth factor

receptor (EGFR) inhibitors for the treatment of cancer. It is used as a reactant in the reductive

amination with 2-(4-bromophenyl)acetaldehyde to form a key intermediate.

Reductive Amination Protocol:

A solution of 2-(4-bromophenyl)acetaldehyde and 1-(4-piperidyl)ethanol (1.3 equivalents) is

prepared in dichloromethane (DCM).

Sodium triacetoxyborohydride (3 equivalents) is added to the mixture.

The reaction is stirred at room temperature for 16 hours.

The reaction is quenched with a saturated aqueous solution of sodium carbonate (Na₂CO₃).

The product is extracted and purified to yield 1-[1-[2-(4-bromophenyl)ethyl]-4-

piperidyl]ethanol, a precursor for EGFR inhibitors.

Application in EGFR Inhibitor Synthesis

1-(4-Piperidyl)ethanol

Reductive Amination
(Sodium Triacetoxyborohydride, DCM)

2-(4-Bromophenyl)acetaldehyde

EGFR Inhibitor Precursor
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Workflow for the use of 1-(4-Piperidyl)ethanol in synthesis.

Biological Activity and Signaling Pathways
Direct biological activity and specific signaling pathway modulation by 1-(4-Piperidyl)ethanol
itself are not extensively documented in publicly available literature. Its primary role reported is

as a synthetic intermediate. The biological effects of the final products, such as EGFR

inhibitors, are well-characterized and target specific cellular signaling pathways involved in cell

proliferation and survival.

The broader class of piperidine-containing compounds is known to interact with a wide range of

biological targets, including G-protein coupled receptors, ion channels, and enzymes, due to

the structural features of the piperidine scaffold.

Conclusion
1-(4-Piperidyl)ethanol is a key synthetic intermediate with significant applications in medicinal

chemistry, particularly in the development of targeted cancer therapies. This guide provides

essential data and detailed protocols to support its synthesis and use in the laboratory. Further

research into the direct biological effects of this compound could reveal novel therapeutic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [molecular weight and formula of 1-(4-Piperidyl)ethanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049510#molecular-weight-and-formula-of-1-4-
piperidyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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